3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide

• IUPAC Name: 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide
• InChI: InChI=1S/C16H18N4O3S/c1-10(2)7-15(21)17-16-13-8-24-9-14(13)18-19(16)11-3-5-12(6-4-11)20(22)23/h3-6,10H,7-9H2,1-2H3,(H,17,21)
• InChI Key: ZOULGGJMWSBCEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=C2CSCC2=NN1C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide, also known as Compound 1, is a small molecule that has shown promising results in scientific research for its potential use in various applications.

Mechanism of Action

Mode of Action

Based on its structural similarity to other pyrazole derivatives, it can be hypothesized that it may interact with its targets through hydrogen bonding .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Action Environment

The influence of environmental factors on the compound’s action, efficacy, and stability is currently unknown. Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s action .

Advantages and Limitations for Lab Experiments

One advantage of 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1 is its high potency and specificity for its target enzymes and proteins. This makes it a valuable tool for studying specific cellular processes and pathways. However, one limitation is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are several future directions for the research and development of 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1. One direction is to further investigate its mechanism of action and identify additional targets for its activity. Another direction is to optimize its pharmacokinetics and pharmacodynamics for specific applications, such as cancer therapy or neurological disorders. Additionally, there is potential for the development of analogs or derivatives of 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1 with improved potency or selectivity for specific targets. Overall, the potential applications of 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1 in scientific research are vast, and further investigation is warranted.

Synthesis Methods

The synthesis of 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1 involves several steps, including the synthesis of 2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazole and 3-methylbutanamide. These two compounds are then combined using standard organic chemistry techniques to yield 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1. The synthesis method has been optimized to yield high purity and high yields of 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1.

Scientific Research Applications

3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1 has shown potential in various scientific research applications, including cancer research, neurological disorders, and inflammation. In cancer research, 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1 has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neurological disorders, 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1 has been shown to have neuroprotective effects and improve cognitive function. In inflammation, 3-methyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide 1 has been shown to reduce inflammation and pain.